N-[(6-methylsulfonylpyridin-3-yl)methyl]-5,6,7,8-tetrahydroquinazolin-4-amine

• IUPAC Name: N-[(6-methylsulfonylpyridin-3-yl)methyl]-5,6,7,8-tetrahydroquinazolin-4-amine
• InChI: InChI=1S/C15H18N4O2S/c1-22(20,21)14-7-6-11(8-16-14)9-17-15-12-4-2-3-5-13(12)18-10-19-15/h6-8,10H,2-5,9H2,1H3,(H,17,18,19)
• InChI Key: IMMKIDSOCBPARG-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=NC=C(C=C1)CNC2=NC=NC3=C2CCCC3
• Molecular Formula: C15H18N4O2S
• Molecular Weight: 318.4 g/mol

Description

N-[(6-methylsulfonylpyridin-3-yl)methyl]-5,6,7,8-tetrahydroquinazolin-4-amine is a complex organic compound that features a quinazoline core structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(6-methylsulfonylpyridin-3-yl)methyl]-5,6,7,8-tetrahydroquinazolin-4-amine typically involves multi-step organic reactions. One common approach includes the following steps:

Formation of the Pyridine Derivative: The starting material, 6-methylsulfonylpyridine, is synthesized through sulfonation of 3-methylpyridine.

Alkylation: The pyridine derivative undergoes alkylation with a suitable alkylating agent to introduce the methyl group.

Cyclization: The alkylated pyridine derivative is then subjected to cyclization reactions to form the quinazoline core.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening of catalysts, and optimization of reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-[(6-methylsulfonylpyridin-3-yl)methyl]-5,6,7,8-tetrahydroquinazolin-4-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be performed to reduce the sulfonyl group to a sulfide.

Substitution: Nucleophilic substitution reactions can introduce different functional groups at specific positions on the quinazoline core.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and potassium permanganate (KMnO₄).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Nucleophiles like amines, thiols, or halides can be used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups, leading to a wide range of derivatives.

Scientific Research Applications

N-[(6-methylsulfonylpyridin-3-yl)methyl]-5,6,7,8-tetrahydroquinazolin-4-amine has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a therapeutic agent due to its ability to interact with specific biological targets.

Biological Research: It is used in studies to understand its effects on cellular processes and pathways.

Industrial Applications: The compound’s unique chemical properties make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(6-methylsulfonylpyridin-3-yl)methyl]-5,6,7,8-tetrahydroquinazolin-4-amine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological processes. The compound can modulate the activity of these targets, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

Quinazoline Derivatives: Compounds with similar quinazoline core structures, such as gefitinib and erlotinib, are known for their therapeutic applications.

Pyridine Derivatives: Compounds like pyridoxine (vitamin B6) and nicotinamide (vitamin B3) share the pyridine ring structure.

Uniqueness

N-[(6-methylsulfonylpyridin-3-yl)methyl]-5,6,7,8-tetrahydroquinazolin-4-amine is unique due to the combination of the quinazoline core with the methylsulfonylpyridine moiety. This unique structure imparts specific chemical and biological properties that differentiate it from other similar compounds.